Cas no 2460750-83-6 (1-3-(3-bromophenyl)cyclobutylmethanamine hydrochloride, Mixture of diastereomers)

• Product Name: 1-3-(3-bromophenyl)cyclobutylmethanamine hydrochloride, Mixture of diastereomers
• CAS No: 2460750-83-6
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• MDL: MFCD32703007
• CID: 5670982
• PubChem ID: 154832852
• Update Time: 2025-07-02

1-3-(3-bromophenyl)cyclobutylmethanamine hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3-bromophenyl)cyclobutyl]methanamine hydrochloride
• Z4522798759
• 2460750-83-6
• EN300-26983136
• [3-(3-Bromophenyl)cyclobutyl]methanamine;hydrochloride
• 1-3-(3-bromophenyl)cyclobutylmethanamine hydrochloride, Mixture of diastereomers

• MDL： MFCD32703007
• Inchi： 1S/C11H14BrN.ClH/c12-11-3-1-2-9(6-11)10-4-8(5-10)7-13;/h1-3,6,8,10H,4-5,7,13H2;1H
• InChI Key： BQGJWXVXJBKSDM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CC(CN)C1.Cl

Computed Properties

• Exact Mass: 275.00764g/mol
• Monoisotopic Mass: 275.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-3-(3-bromophenyl)cyclobutylmethanamine hydrochloride, Mixture of diastereomers

Comprehensive Overview of 1-3-(3-bromophenyl)cyclobutylmethanamine hydrochloride (CAS No. 2460750-83-6)

1-3-(3-bromophenyl)cyclobutylmethanamine hydrochloride, a mixture of diastereomers, is a specialized organic compound with significant potential in pharmaceutical and chemical research. Its unique structural features, including the cyclobutyl ring and bromophenyl moiety, make it a valuable intermediate for drug discovery and development. With the growing interest in small molecule therapeutics and structure-activity relationship (SAR) studies, this compound has garnered attention for its potential applications in targeting specific biological pathways.

The compound's CAS No. 2460750-83-6 serves as a critical identifier for researchers and suppliers, ensuring precise communication in scientific literature and commercial transactions. Its diastereomeric mixture nature highlights the importance of stereochemistry in modern drug design, a topic frequently searched by professionals exploring chiral synthesis and enantiomeric purity. Recent trends in AI-driven drug discovery and computational chemistry have further emphasized the need for well-characterized building blocks like this compound.

In the context of medicinal chemistry, the 3-bromophenyl group offers opportunities for further functionalization via cross-coupling reactions, a technique widely discussed in forums on palladium-catalyzed reactions and click chemistry. The hydrochloride salt form enhances the compound's stability and solubility, addressing common challenges in formulation development—a hot topic in preclinical research circles.

Analytical techniques for characterizing this diastereomer mixture, such as HPLC method development and chiral separation, align with frequent search queries from quality control laboratories. The compound's potential role in central nervous system (CNS) drug candidates also resonates with current industry focus on blood-brain barrier penetration strategies, making it relevant to neuroscience research trends.

From a synthetic chemistry perspective, the cyclobutylmethanamine scaffold represents a less common but increasingly important bioisostere in lead optimization programs. This connects to popular searches about ring strain effects and conformational restriction in drug design. The presence of both amine and aryl bromide functionalities creates dual handles for parallel synthesis approaches, a technique frequently explored in combinatorial chemistry discussions.

Environmental and safety considerations for handling bromoaromatic compounds remain a consistent concern, with many researchers searching for green chemistry alternatives and waste minimization strategies. The compound's hydrochloride salt form also prompts discussions about salt selection criteria in pharmaceutical development—a subject with growing literature in preformulation studies.

The market for such specialized intermediates continues to expand, driven by demand for fragment-based drug discovery and proteolysis targeting chimeras (PROTACs). This aligns with the compound's potential utility in designing molecular glues and targeted protein degraders, some of the most searched topics in contemporary chemical biology.

In analytical characterization, challenges associated with diastereomer resolution and polymorph screening reflect common technical questions from the pharmaceutical analysis community. The compound's thermal properties and solid-state characterization would interest researchers investigating crystal engineering principles.

Supply chain aspects of CAS 2460750-83-6 intersect with industry concerns about chemical sourcing reliability and quality assurance protocols. The compound's potential use in high-throughput screening libraries makes it relevant to discussions about diversity-oriented synthesis and chemical space exploration—subjects frequently appearing in drug discovery conference agendas.

Emerging applications in bioconjugation chemistry and probe development further enhance the scientific value of this bromophenyl-containing building block. Its structural features may contribute to developments in fluorescent labeling and chemical biology tools, areas experiencing rapid growth according to recent publication trends.